Cas no 180895-43-6 (Hydrazinecarboxylic acid, 2-(trifluoroacetyl)-, methyl ester (9CI))

Hydrazinecarboxylic  acid,  2-(trifluoroacetyl)-,  methyl  ester  (9CI) structure
180895-43-6 structure
Product Name:Hydrazinecarboxylic acid, 2-(trifluoroacetyl)-, methyl ester (9CI)
CAS No:180895-43-6
MF:C4H5F3N2O3
MW:186.089311361313
CID:906903
PubChem ID:11263903
Update Time:2025-04-19

Hydrazinecarboxylic acid, 2-(trifluoroacetyl)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboxylic acid, 2-(trifluoroacetyl)-, methyl ester (9CI)
    • 180895-43-6
    • SCHEMBL8496257
    • CWNKNKOWIJVEKS-UHFFFAOYSA-N
    • Methyl N-[(2,2,2-trifluoroacetyl)amino]carbamate
    • Inchi: 1S/C4H5F3N2O3/c1-12-3(11)9-8-2(10)4(5,6)7/h1H3,(H,8,10)(H,9,11)
    • InChI Key: CWNKNKOWIJVEKS-UHFFFAOYSA-N
    • SMILES: FC(C(NNC(=O)OC)=O)(F)F

Computed Properties

  • Exact Mass: 186.02525
  • Monoisotopic Mass: 186.02522651g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 67.43
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